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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of

pentylcyclohexane and a series of structurally analogous n-alkylcyclohexanes, including

methylcyclohexane, ethylcyclohexane, propylcyclohexane, butylcyclohexane, and

hexylcyclohexane. The data presented is cross-referenced from the National Institute of

Standards and Technology (NIST) database and other reliable sources to ensure accuracy for

research and development applications.

Physicochemical Properties of n-Alkylcyclohexanes
The following table summarizes key physical and chemical properties of pentylcyclohexane
and its shorter and longer-chain analogs. These properties are fundamental for applications

ranging from solvent selection to their use as building blocks in chemical synthesis.
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Property
Methylcy
clohexan
e

Ethylcycl
ohexane

Propylcy
clohexan
e

Butylcycl
ohexane

Pentylcyc
lohexane

Hexylcycl
ohexane

CAS

Number
108-87-2 1678-91-7 1678-92-8 1678-93-9 4292-92-6 4292-75-5

Molecular

Formula
C₇H₁₄ C₈H₁₆ C₉H₁₈ C₁₀H₂₀ C₁₁H₂₂ C₁₂H₂₄

Molecular

Weight (

g/mol )

98.19 112.22 126.24 140.27 154.30 168.32

Boiling

Point (°C)
101[1][2] 132[3] 156.85 181[4] 202[5] 224-226

Melting

Point (°C)
-126[1][2] -111[3] -95.06 -78[4] -58 -47.51

Density

(g/mL at

20°C)

0.770
0.788 at

20°C
0.794 0.800[4] 0.800[5]

Not

Available

Refractive

Index

(n20/D)

1.423[1] 1.433[3] 1.438 1.440[4] 1.4445[5]
Not

Available

Experimental Protocols
The accurate determination of the physicochemical properties listed above relies on

standardized experimental methodologies. Below are detailed descriptions of the common

protocols used for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common laboratory methods for its determination include:
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Simple Distillation: A sample of the liquid is heated in a distillation flask. The temperature of

the vapor that is in equilibrium with the boiling liquid is measured with a thermometer. The

stable temperature observed during the distillation of a pure substance is recorded as its

boiling point.

Thiele Tube Method: This method is suitable for small sample volumes. A small amount of

the liquid is placed in a fusion tube, and an inverted capillary tube is added. The fusion tube

is attached to a thermometer and heated in a Thiele tube containing oil. The temperature at

which a rapid and continuous stream of bubbles emerges from the capillary tube, and the

temperature at which the liquid re-enters the capillary upon cooling, are recorded to

determine the boiling point.

Density Measurement
Density is the mass of a substance per unit volume. For liquids, it is commonly determined

using the following methods:

Pycnometer Method (ISO 758): A pycnometer, a flask with a precisely known volume, is

weighed empty and then filled with the liquid sample. The filled pycnometer is then weighed

again. The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer. Temperature control is crucial for accurate measurements.

Hydrometer Method: A hydrometer, a calibrated glass float, is placed in the liquid. The

density is read directly from the scale on the hydrometer at the point where the liquid surface

meets the stem.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through a

material.

Abbe Refractometer (ASTM D1218): This is a standard method for determining the refractive

index of hydrocarbon liquids.[4] A few drops of the liquid are placed on the prism of an Abbe

refractometer. Light is passed through the sample, and the instrument is adjusted until the

dividing line between the light and dark fields is centered on the crosshairs of the eyepiece.

The refractive index is then read from the calibrated scale. The temperature must be

carefully controlled, as the refractive index is temperature-dependent.
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Comparative Workflow
The following diagram illustrates the logical workflow for the comparative analysis of the

physicochemical properties of pentylcyclohexane and its analogs.
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Workflow for Comparative Analysis of Alkylcyclohexanes
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Caption: Logical workflow for the comparative analysis of alkylcyclohexanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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